Cas no 2109689-98-5 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrrol-3-yl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrrol-3-yl)-, ethyl ester
• CAS No: 2109689-98-5
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5296715
• Update Time: 2025-10-24

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrrol-3-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrrol-3-yl)-, ethyl ester

• Inchi： 1S/C9H10N4O2/c1-2-15-9(14)8-7(11-13-12-8)6-3-4-10-5-6/h3-5,10H,2H2,1H3,(H,11,12,13)
• InChI Key： SCYUYEGDRCMRIO-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2C=CNC=2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrrol-3-yl)-, ethyl ester

1H-1,2,3-Triazole-5-carboxylic Acid, 4-(1H-Pyrrol-3-Yl)-, Ethyl Ester

The compound with CAS No. 2109689-98-5, known as 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrrol-3-yl)-, ethyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of 1H-1,2,3-triazole, a heterocyclic aromatic compound with a five-membered ring containing three nitrogen atoms. The presence of the pyrrole group at the 4-position of the triazole ring introduces unique electronic and steric properties, making this compound highly versatile for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks are highly ordered and porous materials that exhibit exceptional stability and functionality. The ethyl ester group in this compound plays a crucial role in facilitating the self-assembly process by providing appropriate solubility and reactivity.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. The triazole ring is known for its ability to act as a bioisostere of other heterocycles, such as imidazoles and pyridines. This property makes it an attractive candidate for designing drug-like molecules with improved pharmacokinetic profiles. Recent research has demonstrated that derivatives of this compound can modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), making them potential leads for therapeutic development.

The synthesis of 1H-1,2,3-triazole-5-carboxylic acid derivatives typically involves multi-component reactions (MCRs), such as the click chemistry approach. This method allows for the efficient construction of complex molecules with high atom economy. The incorporation of the pyrrole group into the triazole framework is often achieved through Sonogashira coupling or other cross-coupling reactions, ensuring precise control over the regiochemistry and stereochemistry of the product.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula and exact mass. Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its electronic environment and molecular conformation. These analyses are critical for ensuring the purity and structural integrity of the compound during synthesis and purification.

Looking ahead, the versatility of this compound suggests that it will continue to be a valuable tool in both academic research and industrial applications. Its ability to serve as a modular building block for constructing complex architectures makes it an indispensable component in the chemist's toolkit. As research progresses, we can expect to see new discoveries that further expand our understanding of this intriguing molecule.